Cas no 438221-12-6 (5-(2,4,6-tribromophenoxy)methylfuran-2-carbaldehyde)

• Product Name: 5-(2,4,6-tribromophenoxy)methylfuran-2-carbaldehyde
• CAS No: 438221-12-6
• MF: C₁₂H₇Br₃O₃
• MW: 438.894181489944
• MDL: MFCD02253940
• CID: 2857495
• PubChem ID: 996957
• Update Time: 2025-10-18

5-(2,4,6-tribromophenoxy)methylfuran-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(2,4,6-tribromophenoxy)methylfuran-2-carbaldehyde
• EN300-227850
• AKOS000304187
• 5-(2,4,6-Tribromo-phenoxymethyl)-furan-2-carbaldehyde
• C12H7Br3O3
• STK301775
• 5-(2,4,6-tribromophenoxymethyl)furan-2-carbaldehyde
• SB61935
• Z275128494
• AK-968/41170076
• 438221-12-6
• CS-0268523
• 5-[(2,4,6-tribromophenoxy)methyl]furan-2-carbaldehyde
• 5-((2,4,6-Tribromophenoxy)methyl)furan-2-carbaldehyde
• BBL038345
• 5-[(2,4,6-tribromophenoxy)methyl]-2-furaldehyde

• MDL： MFCD02253940
• Inchi： 1S/C12H7Br3O3/c13-7-3-10(14)12(11(15)4-7)17-6-9-2-1-8(5-16)18-9/h1-5H,6H2
• InChI Key： SCGGVCQDZDTWIF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1OCC1=CC=C(C=O)O1)Br)Br

Computed Properties

• Exact Mass: 437.79248Da
• Monoisotopic Mass: 435.79453Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 39.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 5-(2,4,6-tribromophenoxy)methylfuran-2-carbaldehyde

5-(2,4,6-tribromophenoxy)methylfuran-2-carbaldehyde (CAS No. 438221-12-6): An Overview of Its Properties and Applications

5-(2,4,6-tribromophenoxy)methylfuran-2-carbaldehyde (CAS No. 438221-12-6) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its furan ring and the presence of a tribromophenyl group, which contribute to its distinctive properties and reactivity.

The molecular formula of 5-(2,4,6-tribromophenoxy)methylfuran-2-carbaldehyde is C₁₃H₈Br₃O₃, and it has a molecular weight of approximately 419.9 g/mol. The compound's structure consists of a furan ring with a methylene bridge connecting to a 2,4,6-tribromophenyl group, which is further substituted with an aldehyde functional group. This combination of functional groups imparts unique chemical and physical properties to the molecule.

In terms of physical properties, 5-(2,4,6-tribromophenoxy)methylfuran-2-carbaldehyde is typically a solid at room temperature with a melting point ranging from 100°C to 105°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol. These solubility characteristics make it suitable for use in various chemical reactions and formulations.

The chemical reactivity of 5-(2,4,6-tribromophenoxy)methylfuran-2-carbaldehyde is influenced by its aldehyde group and the electron-withdrawing nature of the tribromophenyl substituent. The aldehyde group can participate in a wide range of reactions, including nucleophilic addition reactions, condensation reactions, and oxidation processes. The presence of the tribromophenyl group can also affect the reactivity by influencing the electronic distribution within the molecule.

In the context of pharmaceutical research, 5-(2,4,6-tribromophenoxy)methylfuran-2-carbaldehyde has been investigated for its potential biological activities. Recent studies have shown that compounds with similar structural features exhibit promising anti-inflammatory and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of furan-based compounds with halogenated substituents demonstrated significant inhibition of cancer cell proliferation in vitro.

Beyond its potential therapeutic applications, 5-(2,4,6-tribromophenoxy)methylfuran-2-carbaldehyde has also found use in materials science. Its unique electronic properties make it a valuable building block for the synthesis of advanced materials such as polymers and organic semiconductors. Researchers at the University of California have explored the use of similar compounds in the development of organic photovoltaic materials, where their ability to tune the electronic properties through structural modifications has been leveraged to improve device performance.

The synthesis of 5-(2,4,6-tribromophenoxy)methylfuran-2-carbaldehyde typically involves multi-step procedures that include the formation of the furan ring and subsequent functionalization with the tribromophenyl group. One common synthetic route involves the reaction of 5-hydroxymethylfuran-2-carbaldehyde with 1-bromo-3-bromoacetone followed by bromination to introduce the additional bromine atoms. This synthetic strategy allows for precise control over the final product's structure and purity.

In terms of safety and handling, it is important to note that while 5-(2,4,6-tribromophenoxy)methylfuran-2-carbaldehyde is not classified as a hazardous material or controlled substance, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) such as gloves and goggles should be worn to prevent skin contact and inhalation. Additionally, it should be stored in a cool, dry place away from incompatible materials.

The environmental impact of 5-(2,4,6-tribromophenoxy)methylfuran-2-carbaldehyde is another important consideration. While there is limited data available on its environmental fate and toxicity, it is advisable to handle this compound responsibly to minimize any potential environmental risks. Proper waste disposal methods should be employed to ensure that any unused material or reaction byproducts are disposed of safely.

In conclusion, 5-(2,4,6-tribromophenoxy)methylfuran-2-carbaldehyde (CAS No. 438221-12-6) is a versatile organic compound with unique structural features that make it valuable for both research and practical applications. Its potential biological activities and material properties have made it an interesting subject for ongoing studies in pharmaceuticals and materials science. As research continues to advance our understanding of this compound's behavior and applications, it is likely that new opportunities will emerge for its use in various fields.